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Compound of Interest

Compound Name: TASP0390325

Cat. No.: B10788168 Get Quote

For researchers, scientists, and drug development professionals utilizing TASP0390325, a

potent and selective V1B receptor antagonist, adherence to proper disposal protocols is

paramount to ensure laboratory safety and environmental compliance. While a specific Safety

Data Sheet (SDS) detailing the disposal of TASP0390325 is not publicly available, this guide

provides a comprehensive framework for its safe handling and disposal based on general

principles of laboratory chemical waste management.

Key Compound Information
A summary of essential data for TASP0390325 is presented below, offering at-a-glance

information critical for safe handling and accurate record-keeping.

Property Value

CAS Number 1642187-96-9

Molecular Formula C₂₅H₂₉ClFN₅O₄・HCl

Molecular Weight 554.44 g/mol

Solubility Soluble to 100 mM in water and DMSO

Storage Store at -20°C

Personal Protective Equipment (PPE) and Handling
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When handling TASP0390325, appropriate personal protective equipment should be worn to

minimize exposure risk. Standard laboratory PPE, including a lab coat, safety glasses with side

shields, and chemical-resistant gloves, is mandatory. All handling of the solid compound or its

solutions should be performed in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Protocol
The disposal of TASP0390325, as with any research chemical, must be conducted in

accordance with local, state, and federal regulations. The following is a generalized procedure

that should be adapted to meet the specific requirements of your institution and locality.

Waste Identification and Segregation:

Unused or waste TASP0390325, including pure compound and any solutions, should be

classified as chemical waste.

Segregate TASP0390325 waste from other waste streams to prevent unintended chemical

reactions. Do not mix with incompatible materials.

Containerization:

Collect waste in a designated, properly labeled, and sealed container. The container

should be made of a material compatible with the chemical and its solvent.

The label should clearly identify the contents as "TASP0390325 Waste," list all

components (including solvents), and display appropriate hazard warnings.

Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from heat, sparks, and open flames.

Follow the storage temperature guidelines for the compound (-20°C) for the waste if

necessary to prevent degradation into potentially more hazardous byproducts, pending

disposal.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

TASP0390325 waste.

Provide the waste manifest with all necessary information about the compound and its

formulation.

Decontamination of Labware:

Thoroughly decontaminate all labware that has come into contact with TASP0390325.

Rinse glassware and equipment with a suitable solvent, and collect the rinsate as

chemical waste. Follow with a standard laboratory cleaning procedure.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of TASP0390325.
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TASP0390325 Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of TASP0390325, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.

To cite this document: BenchChem. [Navigating the Safe Disposal of TASP0390325: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788168#tasp0390325-proper-disposal-procedures]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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